Cas no 126067-75-2 (1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester
• CAS No: 126067-75-2
• MF: C₁₂H₁₀Cl₂N₂O₂
• MW: 285.126000881195
• CID: 1218876
• PubChem ID: 14516395
• Update Time: 2025-04-20

1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(2,4-dichlorophenyl)-5-methyl-, methylester
• 126067-75-2
• Methyl 1-(2,4-dichlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
• DTXSID601170913

• Inchi： 1S/C12H10Cl2N2O2/c1-7-5-10(12(17)18-2)15-16(7)11-4-3-8(13)6-9(11)14/h3-6H,1-2H3
• InChI Key： GTYYIOONMWZESR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(C)=CC(C(=O)OC)=N1)Cl

Computed Properties

• Exact Mass: 367.14203
• Monoisotopic Mass: 284.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 76.07